Cas no 1227269-12-6 (1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[3,2-b]pyridine)

1-(Benzenesulfonyl)-2-methyl-1H-pyrrolo[3,2-b]pyridine is a heterocyclic compound featuring a fused pyrrolopyridine core with a benzenesulfonyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The benzenesulfonyl group enhances stability and modulates reactivity, while the methyl substitution at the 2-position influences regioselectivity in further functionalization. Its rigid aromatic framework is conducive to applications in ligand design and medicinal chemistry, particularly in targeting kinase inhibitors or other biologically relevant pathways. The compound's well-defined synthetic route and purity make it suitable for high-precision applications in drug discovery and development.
1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[3,2-b]pyridine structure
1227269-12-6 structure
Product Name:1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[3,2-b]pyridine
CAS No:1227269-12-6
MF:C14H12N2O2S
MW:272.322281837463
MDL:MFCD16875863
CID:827438
PubChem ID:56924150
Update Time:2025-06-07

1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine
    • 1-(Phenylsulfonyl)-2-methyl-4-azaindole
    • 1-(benzenesulfonyl)-2-methylpyrrolo[3,2-b]pyridine
    • 1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[3,2-b]pyridine
    • CS-0443046
    • 1H-Pyrrolo[3,2-b]pyridine, 2-methyl-1-(phenylsulfonyl)-
    • DTXSID00718799
    • J-503596
    • 1227269-12-6
    • DB-356096
    • AKOS015994978
    • AB91207
    • MDL： MFCD16875863
    • Inchi： 1S/C14H12N2O2S/c1-11-10-13-14(8-5-9-15-13)16(11)19(17,18)12-6-3-2-4-7-12/h2-10H,1H3
    • InChI Key： YCNNICFKKIDMRH-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(N1C(C)=CC2C1=CC=CN=2)(=O)=O

Computed Properties

  • Exact Mass: 272.06200
  • Monoisotopic Mass: 272.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • Density: 1.31
  • PSA: 60.34000
  • LogP: 3.66250

1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[3,2-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[3,2-b]pyridine Pricemore >>

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